Cas no 864916-83-6 (N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864916-83-6
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 6076054
• PubChem ID: 7119297
• Update Time: 2025-06-08

N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• N-(furan-2-ylmethyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, N-(2-furanylmethyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)thio]-
• 864916-83-6
• F0698-0063
• N-[(furan-2-yl)methyl]-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• N-(furan-2-ylmethyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• AKOS024597615

• Inchi： 1S/C15H13N3O2S2/c19-13(16-9-12-7-4-8-20-12)10-21-15-17-14(18-22-15)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,19)
• InChI Key： KKHKQOVAEDDMTQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1SN=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 331.04491901g/mol
• Monoisotopic Mass: 331.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

Comprehensive Overview of N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864916-83-6)

The compound N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864916-83-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its complex name reflects its intricate molecular architecture, which combines a furan ring, a phenyl group, and a 1,2,4-thiadiazole moiety. This combination of heterocycles and functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

One of the most intriguing aspects of N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide is its potential as a bioactive compound. Researchers have explored its interactions with biological targets, given the presence of the thiadiazole ring, which is known for its pharmacological properties. The furan and phenyl groups further enhance its versatility, allowing for modifications that can fine-tune its activity. This has led to increased interest in its use as a scaffold for designing new therapeutic agents.

In the context of current trends, the demand for heterocyclic compounds like N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide is rising due to their relevance in green chemistry and sustainable synthesis. Many users searching for this compound are likely interested in its synthetic pathways, reaction mechanisms, or its potential as a building block for more complex molecules. Additionally, the compound's role in catalysis and material science is a hot topic, as scientists seek eco-friendly alternatives for industrial processes.

From a structural perspective, the sulfanylacetamide group in N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide is particularly noteworthy. This functional group is often associated with hydrogen bonding and molecular recognition, which are critical for its potential applications in drug design. The compound's ability to form stable interactions with proteins or other biomolecules makes it a valuable tool for researchers studying enzyme inhibition or receptor modulation.

The synthesis of N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide typically involves multi-step reactions, including cyclization and amide coupling. These processes are often optimized for yield and purity, which are key concerns for chemists working in both academic and industrial settings. Recent advancements in microwave-assisted synthesis and flow chemistry have also been applied to improve the efficiency of producing such compounds.

Another area of interest is the compound's potential in agrochemical research. The thiadiazole ring, in particular, has been linked to pesticidal and herbicidal activities, making N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide a subject of study for developing new crop protection agents. This aligns with the growing global focus on food security and sustainable agriculture, topics that frequently appear in search queries related to this compound.

In summary, N-(furan-2-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864916-83-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas like drug discovery and green chemistry. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and development.